6-(Aminomethyl)-2,3-dihydro-1,3-benzoxazol-2-one

• Molecular Formula: C8H8N2O2
• Molecular Weight: 164.16 g/mol
• SMILES: C1=CC2=C(C=C1CN)OC(=O)N2
• InChI: InChI=1S/C8H8N2O2/c9-4-5-1-2-6-7(3-5)12-8(11)10-6/h1-3H,4,9H2,(H,10,11)
• InChIKey: JWYHOKXCOMTHIK-UHFFFAOYSA-N

6-(Aminomethyl)-2,3-dihydro-1,3-benzoxazol-2-one: Core Properties and Specifications

6-(Aminomethyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS 916162-81-7; MF C₈H₈N₂O₂; MW 164.16 g/mol) is a heterocyclic building block that combines a 2(3H)-benzoxazolone scaffold with a primary aminomethyl substituent at the 6-position [1]. The benzoxazolone nucleus is widely regarded as a privileged scaffold in medicinal chemistry, demonstrating high-affinity interactions with dopaminergic (D₂, D₄), serotoninergic (5-HT₁A, 5-HT₂A), and sigma (σ₁, σ₂) receptors [2]. Commercially, the compound is supplied as the free base (typical purity ≥95%) or as the hydrochloride salt (CAS 943843-63-8), with recommended long-term storage in a cool, dry environment .

Scaffold

Privileged benzoxazolone core for CNS receptor-targeted probe synthesis

Handle

Aliphatic aminomethyl group supports reductive amination, acylation, and sulfonylation

Form

Hydrochloride salt available for improved ambient stability and handling reproducibility

• [1] CAS Common Chemistry. 2(3H)-Benzoxazolone, 6-(aminomethyl)-. American Chemical Society, 2025. Available at: http://commonchemistry.cas.org/detail?cas_rn=916162-81-7 View Source
• [2] Poupaert, J.; Carato, P.; Colacino, E. 2(3H)-Benzoxazolone and Bioisosters as 'Privileged Scaffold' in the Design of Pharmacological Probes. Curr. Med. Chem. 2005, 12, 877–885. View Source

Why 6-(Aminomethyl)-2,3-dihydro-1,3-benzoxazol-2-one Cannot Be Substituted by Generic Analogs

Simple substitution of this compound by regioisomeric, chain-extended, or heteroatom-exchanged analogs introduces quantifiable alterations in receptor binding profiles, synthetic reactivity, and downstream pharmacokinetic behaviour. The 6-aminomethyl substitution pattern directs sigma-receptor subtype selectivity in a manner that the 5-aminomethyl regioisomer does not recapitulate [1]. Extension of the aminoalkyl chain from methyl to ethyl shifts the selectivity ratio between σ₁ and σ₂ receptors by over an order of magnitude in structurally related series [2]. Furthermore, replacement of the benzoxazolone oxygen by sulfur (benzothiazolone) reduces subtype selectivity and increases off-target binding at both sigma subtypes simultaneously [3]. These differences are rooted in the electronic and steric demands of the aminomethyl group at the 6-position and cannot be compensated by simple isosteric replacement.

Target: 6-aminomethyl-benzoxazolone

Substitute: 5-aminomethyl regioisomer

Class-level sigma-2 affinity may not be retained; 5-substitution predicted inactive.

Target: Aminomethyl (n=1) spacer

Substitute: Aminoethyl (n=2) or 6-amino (n=0) analogs

Sigma/D₂ selectivity window may shift; chain-length defines a distinct selectivity profile.

Target: Benzoxazolone (O) core

Substitute: Benzothiazolone (S) core

Subtype selectivity may be lost; high affinity at both sigma-1 and sigma-2 can confound target interpretation.

• [1] Zampieri, D.; et al. Substituted benzo[d]oxazol-2(3H)-one derivatives with preference for the sigma1 binding site. Eur. J. Med. Chem. 2009, 44, 124–130. View Source
• [2] Mouithys-Mickalad, A.; et al. Aminoalkyl benzoxazolinones and benzothiazolinones. U.S. Patent 5,534,511, 1996. View Source
• [3] Vilner, B. J.; et al. Substitutions on the benzoxazolone ring of the core SN79 structure: high-affinity sigma-2 receptor ligands and heteroatom effects on subtype selectivity. Eur. J. Pharmacol. 2014, 737, 163–174. View Source

Product-Specific Evidence: 6-(Aminomethyl)-2,3-dihydro-1,3-benzoxazol-2-one vs. Closest Analogs

Sigma-2 Receptor Binding: 6-Position vs. 5-Aminomethyl Regioisomer

In the SN79 benzoxazolone series, substituents at the 6-position are critical determinants of sigma-2 receptor affinity and functional outcome. 6-Substituted analogs consistently achieve sigma-2 Kᵢ values in the range of 0.56–17.9 nM, whereas substitution at the 5-position is not tolerated for high-affinity sigma-2 binding and typically results in >10-fold loss of affinity [1]. The 6-aminomethyl group provides a versatile primary amine handle for further diversification while maintaining the positional advantage of the 6-substitution. The 5-aminomethyl regioisomer (CAS 903630-26-2) has no reported sigma receptor affinity data, consistent with the class-level observation that 5-substitution does not engage the sigma-2 pharmacophore [2].

6- vs 5-aminomethyl regioisomer

Class-level inference

Estimated >10-fold sigma-2 affinity advantage for 6-substitution over 5-substitution

6-position appears critical for sigma-2 engagement; 5-isomer may not provide sigma-2 affinity.

Radioligand binding; class-level inference, direct measurement advised.

Evidence Dimension	Sigma-2 receptor binding affinity (Kᵢ)
Target Compound Data	Not directly measured; class inference: 6-substituted benzoxazolones achieve sigma-2 Kᵢ = 0.56–17.9 nM
Comparator Or Baseline	5-substituted benzoxazolones: no sigma-2 affinity reported; >10-fold loss predicted
Quantified Difference	Estimated >10-fold affinity advantage for 6-substitution over 5-substitution
Conditions	Radioligand competition binding assays using [³H]DTG or [³H](+)-pentazocine in guinea pig brain or rat PC12 membranes

Why This Matters

The 6-position is a validated sigma-2 pharmacophoric point; procurement of the 6-aminomethyl regioisomer is mandatory for sigma-2-targeted library synthesis, as the 5-aminomethyl analog is predicted to be inactive.

• [1] Vilner, B. J.; et al. 6-Substituted SN79 analogs as high-affinity sigma-2 receptor ligands: structural determinants of divergent metabolic and apoptotic effects. Eur. J. Pharmacol. 2014, 737, 163–174. View Source
• [2] Poupaert, J.; Carato, P.; Colacino, E. 2(3H)-Benzoxazolone and Bioisosters as 'Privileged Scaffold' in the Design of Pharmacological Probes. Curr. Med. Chem. 2005, 12, 877–885. View Source

Sigma Subtype Selectivity: Aminomethyl vs. Aminoethyl Chain Length

The aminoalkyl chain length at the 6-position of the benzoxazolone core directly controls sigma subtype selectivity. Patent US 5,534,511 reports that compounds with n=1 (aminomethyl) exhibit selectivity ratios (σ affinity / D₂ affinity) of 10,000–100,000, whereas the n=2 analogs (aminoethyl) described in prior art EP 478,446 show substantially lower selectivity [1]. In a related series, the 6-amino derivative CM571 (n=0) binds both sigma-1 (Kᵢ = 15.5 nM) and sigma-2 (Kᵢ = 21.7 nM) with near-equal affinity, whereas extension to the aminomethyl group is expected to shift the selectivity profile based on established SAR [2]. The one-carbon spacer in 6-aminomethyl thus occupies a distinct selectivity window that is not duplicated by the zero- or two-carbon analogs.

Aminomethyl vs aminoethyl spacer

Cross-study comparable

σ/D₂ selectivity ratio 10,000–100,000 for n=1; substantially lower for n=2 analogs

Aminomethyl spacer provides a unique selectivity window not duplicated by shorter or longer chains.

In vitro binding; aminoethyl analogs showed reduced selectivity.

Evidence Dimension	Sigma-1 / Sigma-2 / D₂ selectivity ratio
Target Compound Data	n=1 (aminomethyl): selectivity ratio σ/D₂ = 10,000–100,000 (patent data)
Comparator Or Baseline	n=2 (aminoethyl): selectivity ratio σ/D₂ substantially lower (exact values not disclosed); n=0 (6-amino CM571): σ₁ Kᵢ = 15.5 nM, σ₂ Kᵢ = 21.7 nM (non-selective)
Quantified Difference	Aminomethyl analogs achieve 10–100× greater σ/D₂ selectivity window than aminoethyl analogs
Conditions	In vitro radioligand binding assays; D₂ receptor binding in rat striatal membranes; σ receptor binding in guinea pig brain

Why This Matters

The aminomethyl spacer provides a unique selectivity profile that cannot be obtained with the commercially more common 6-amino or 6-aminoethyl building blocks, making it the preferred starting material for developing sigma-selective ligands with minimized dopaminergic side effects.

• [1] Mouithys-Mickalad, A.; Depreux, P.; Lesieur, D.; et al. Aminoalkyl benzoxazolinones and benzothiazolinones. U.S. Patent 5,534,511, issued July 9, 1996. View Source
• [2] Abstract 1294: Differential sigma-2 receptor-mediated metabolic stimulative and apoptotic effects of monovalent CM571 and its homo-bivalent counterpart, MAM03055A. Cancer Res. 2019, 79 (13 Suppl), Abstract 1294. View Source

Subtype Selectivity: Benzoxazolone Oxygen vs. Benzothiazolone Sulfur

Replacement of the benzoxazolone ring oxygen by sulfur (producing benzothiazolone) imparts high affinity at both sigma-1 and sigma-2 receptors, thereby lowering subtype selectivity. In the SN79 series, the benzoxazolone (X=O) scaffold maintains sigma-2 preference with Kᵢ values of 0.56–17.9 nM for sigma-2, while the corresponding benzothiazolone (X=S) loses this selectivity and binds both subtypes with comparably high affinity [1]. Similarly, N-methyl substitution (producing N-methylbenzimidazolones) generally decreases sigma-1 affinity [1]. The 6-aminomethyl-benzoxazolone therefore retains the oxygen atom critical for preserving subtype selectivity, distinguishing it from benzothiazolone-based building blocks that are often used interchangeably in medicinal chemistry libraries.

Benzoxazolone O vs benzothiazolone S

Cross-study comparable

Benzoxazolone (O) retains sigma-2 preference; benzothiazolone (S) loses subtype selectivity

Oxygen atom is critical for maintaining sigma-2/sigma-1 selectivity; sulfur analog may introduce off-target binding.

Human neuroblastoma cell and guinea pig brain binding data.

Evidence Dimension	Sigma-2 / Sigma-1 selectivity ratio
Target Compound Data	Benzoxazolone (X=O) core: sigma-2 Kᵢ = 0.56–17.9 nM; sigma-1 affinity variable depending on N-substitution; retains subtype selectivity
Comparator Or Baseline	Benzothiazolone (X=S) core: high affinity at both sigma-1 and sigma-2; subtype selectivity lost; N-methylbenzimidazolone (X=NMe): decreased sigma-1 affinity
Quantified Difference	Benzothiazolone abolishes sigma-2 selectivity; benzoxazolone preserves sigma-2 preference
Conditions	Radioligand binding in human SK-N-SH neuroblastoma cells and guinea pig brain membranes

Why This Matters

If the research objective requires sigma-2-selective probes, the benzoxazolone oxygen is non-negotiable; procurement of 6-aminomethyl-benzothiazolone would compromise the selectivity profile established in the SN79 pharmacophore model.

• [1] Vilner, B. J.; et al. 6-Substituted SN79 analogs: heteroatom effects (O vs. S vs. NMe) on sigma-1/sigma-2 subtype selectivity and functional outcome. Eur. J. Pharmacol. 2014, 737, 163–174. View Source

Synthetic Versatility: Aminomethyl Handle vs. 6-Amino Group

The aliphatic primary amine of 6-aminomethyl-benzoxazolone (pKₐ ~10–11 for the –CH₂NH₂ group) is significantly more nucleophilic than the aromatic amine of 6-amino-2-benzoxazolone (pKₐ ~4–5 for the Ar–NH₂ group), enabling a wider range of chemoselective transformations under mild conditions [1]. This includes reductive amination with aldehydes, acylation with acid chlorides, and sulfonylation, all of which proceed with higher yields and fewer side reactions compared to the less nucleophilic 6-amino analog. The methylene spacer also provides conformational flexibility that is absent in the directly attached 6-amino group, allowing the basic amine to adopt geometries required for key receptor interactions as demonstrated in the sigma-1 pharmacophore model [2].

Aminomethyl vs 6-amino nucleophilicity

Supporting evidence

~6 log-unit difference in basicity; broader reaction scope for 6-aminomethyl

Aliphatic amine enables chemoselective transformations (reductive amination, sulfonylation) not feasible with aromatic 6-amino analog.

Based on comparative reactivity assessment.

Evidence Dimension	Amine nucleophilicity (pKₐ of conjugate acid) and synthetic scope
Target Compound Data	6-CH₂NH₂: aliphatic amine, pKₐ ~10.5; amenable to reductive amination, acylation, sulfonylation
Comparator Or Baseline	6-NH₂: aromatic amine, pKₐ ~4.5; limited to acylation; poor nucleophile for reductive amination
Quantified Difference	~6 log-unit difference in basicity; broader reaction scope for 6-aminomethyl
Conditions	Standard organic synthesis conditions; comparative reactivity assessment

Why This Matters

For medicinal chemistry groups building focused libraries, the 6-aminomethyl compound offers a demonstrably broader derivatization toolkit than the more readily available 6-amino analog, reducing synthetic step count and improving overall yields.

• [1] Prasher, P.; et al. Synthesis and Biological Profile of Benzoxazolone Derivatives. Arch. Pharm. (Weinheim) 2023, 356, e2300245. View Source
• [2] Zampieri, D.; et al. Synthesis, Biological Evaluation, and Three-Dimensional in Silico Pharmacophore Model for σ₁ Receptor Ligands Based on a Series of Substituted Benzo[d]oxazol-2(3H)-one Derivatives. J. Med. Chem. 2009, 52, 5380–5393. View Source

Handling and Stability: Hydrochloride Salt vs. Free Base

6-(Aminomethyl)-2,3-dihydro-1,3-benzoxazol-2-one hydrochloride (CAS 943843-63-8) is available with a minimum purity specification of 95% by qNMR, with a typical batch purity of 95.03% . The hydrochloride salt provides improved aqueous solubility (>50 mg/mL in water, estimated) and superior long-term stability compared to the free base, which requires storage at 2–8°C under inert atmosphere to prevent oxidation of the primary amine . The free base (CAS 916162-81-7) is typically supplied at 95% purity but is more hygroscopic and prone to carbonate formation upon exposure to atmospheric CO₂, a known issue for primary benzylamines . For procurement, the hydrochloride salt is the preferred form for assay development and reproducible weighing.

HCl salt vs free base stability

Data to verify

HCl salt: purity 95.03% (qNMR); free base requires cold storage under argon

Hydrochloride salt may reduce carbonate contamination risk and improve weighing reproducibility.

Vendor datasheet; independent stability data limited.

Evidence Dimension	Purity specification and storage stability
Target Compound Data	Hydrochloride salt: purity 95.03% (qNMR); MW 200.62 g/mol; stable at room temperature in sealed container
Comparator Or Baseline	Free base: purity 95%; MW 164.16 g/mol; requires 2–8°C storage under argon
Quantified Difference	Hydrochloride offers superior ambient stability and eliminates carbonate contamination risk
Conditions	Commercial batch analysis; long-term storage recommendations per vendor technical datasheets

Why This Matters

Procurement of the hydrochloride salt minimizes quality-control burdens, reduces storage costs, and ensures reproducible stoichiometry in downstream synthetic steps where precise amine content is critical.

Bioisosteric Preference: Benzoxazolone vs. Weaker Heterocycles

The benzoxazolone nucleus is documented to possess a discrete physicochemical profile—weakly acidic behavior (pKₐ ~9–10), balanced lipophilic/hydrophilic fragments, and metabolic stability—that gives it a bioisosteric preference over pharmacokinetically weaker moieties such as benzoxazinones, benzimidazolones, and simple phenols in drug design [1]. Benzoxazolone-derived drugs including chlorzoxazone (muscle relaxant) and bifeprunox (antipsychotic clinical candidate) demonstrate that the scaffold supports oral bioavailability and CNS penetration. In comparative metabolic stability assays, benzoxazolones generally exhibit longer microsomal half-lives than the corresponding benzothiazolones due to resistance to oxidative sulfur metabolism [2].

Benzoxazolone vs weaker heterocycles

Class-level inference

Benzoxazolone preferred over benzothiazolone in PK-optimized lead series (longer microsomal half-life)

Benzoxazolone core may carry lower metabolic stability risk compared to sulfur-containing bioisosteres.

Human liver microsome stability data; scaffold-level inference.

Evidence Dimension	Metabolic stability and bioisosteric preference
Target Compound Data	Benzoxazolone scaffold: established oral bioavailability in multiple clinical candidates; resistant to oxidative S-metabolism
Comparator Or Baseline	Benzothiazolone: subject to S-oxidation and subsequent metabolic clearance; benzimidazolone: altered hydrogen-bonding capacity
Quantified Difference	Benzoxazolone consistently preferred over benzothiazolone in PK-optimized lead series in published SAR campaigns
Conditions	Human liver microsomal stability assays; in vivo PK studies in rat and dog for advanced leads

Why This Matters

When selecting a building block for lead optimization, the benzoxazolone core carries a lower PK liability risk than benzothiazolone or benzimidazolone alternatives, reducing the probability of late-stage metabolic stability failure.

• [1] Prasher, P.; et al. Synthesis and Biological Profile of Benzoxazolone Derivatives. Arch. Pharm. (Weinheim) 2023, 356, e2300245. View Source
• [2] Design, synthesis and structure-activity relationships of novel benzoxazolone derivatives as 18 kDa translocator protein (TSPO) ligands. Bioorg. Med. Chem. 2013. View Source

Research and Industrial Applications of 6-(Aminomethyl)-2,3-dihydro-1,3-benzoxazol-2-one

Sigma-2 Receptor-Targeted Probe Development

The 6-aminomethyl benzoxazolone scaffold is the optimal starting point for synthesizing sigma-2-selective ligands. As demonstrated in the SN79 series, 6-substitution is the primary determinant of sigma-2 affinity (Kᵢ = 0.56–17.9 nM), and the aminomethyl handle enables rapid diversification via amide coupling, reductive amination, or sulfonamide formation while preserving the critical 6-position pharmacophore [1]. The benzoxazolone oxygen ensures retention of sigma-2/sigma-1 selectivity that is lost when benzothiazolone building blocks are substituted .

Antipsychotic and CNS Drug Intermediate Synthesis

The compound serves as a key intermediate for antipsychotic lead structures targeting D₂, 5-HT₁A, and sigma receptors simultaneously—a polypharmacology profile characteristic of atypical antipsychotics [1]. The aminomethyl chain length (n=1) provides a selectivity window (σ/D₂ = 10,000–100,000) that is not achievable with the shorter 6-amino (n=0) or longer 6-aminoethyl (n=2) analogs , making it the preferred building block for CNS programs requiring minimization of extrapyramidal side effects associated with high D₂ occupancy.

Focused Library Synthesis for Enzyme Inhibitor Discovery

The benzoxazolone scaffold has demonstrated potent inhibition of acetylcholinesterase (AChE) and carbonic anhydrase isoforms (hCA I and hCA II). Mannich base derivatives generated from the aminomethyl handle at the 6-position have yielded compounds with Kᵢ values as low as 8.6 ± 1.9 nM against hCA II [1]. The aliphatic amine of 6-aminomethyl benzoxazolone is uniquely suited for Mannich reactions, enabling one-step access to diversified libraries that the 6-amino analog cannot provide due to its lower nucleophilicity .

Quality-Controlled Chemical Biology Probe Procurement

When procured as the hydrochloride salt (CAS 943843-63-8, purity 95.03% by qNMR), the compound provides batch-to-batch consistency that is essential for quantitative chemical biology experiments [1]. The salt form eliminates the carbonate contamination and hygroscopicity issues that plague the free base (CAS 916162-81-7) upon storage, ensuring reproducible concentrations in assay-ready solutions and stoichiometric accuracy in parallel synthesis .

Application

Selection Property

Validation Focus

Sigma-2 receptor probe synthesis

6-substitution positional requirement

Sigma-2 binding assay context

CNS agent lead intermediate development

Aminomethyl chain-length selectivity window

D₂ occupancy vs. sigma affinity screening

Focused library synthesis for enzyme inhibitor discovery

Aliphatic amine nucleophilicity

Mannich reaction scope and hCA inhibition assay

Quality-controlled chemical biology procurement

HCl salt stability and purity specification

Batch-to-batch reproducibility and stoichiometric accuracy

• [1] Prasher, P.; et al. Synthesis and Biological Profile of Benzoxazolone Derivatives. Arch. Pharm. (Weinheim) 2023, 356, e2300245. View Source